Cas no 1876675-26-1 (2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid)

• Product Name: 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid
• CAS No: 1876675-26-1
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 6159558
• PubChem ID: 165852743
• Update Time: 2025-05-26

2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1876675-26-1
• 2-(5-bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid
• EN300-1913831
• 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C9H9BrN2O4/c1-9(2,8(13)14)7-6(12(15)16)3-5(10)4-11-7/h3-4H,1-2H3,(H,13,14)
• InChI Key： VWIQGLAPDXJZKY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 287.97457g/mol
• Monoisotopic Mass: 287.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96Ų

Additional information on 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid

Introduction to 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid (CAS No. 1876675-26-1)

2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid, identified by the CAS number 1876675-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives, featuring a pyridine core modified with bromo and nitro substituents, which are known for their diverse biological activities. The structural motif of this molecule, particularly the combination of a pyridine ring with aromatic substituents, makes it a valuable scaffold for drug discovery and medicinal chemistry applications.

The pyridine core is a ubiquitous structural unit in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid, the presence of both bromo and nitro groups introduces additional functionalization opportunities, enabling further derivatization and optimization for specific pharmacological profiles. These substituents are strategically positioned to modulate electronic properties and enhance binding affinity to target proteins.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. The bromo substituent, in particular, has been extensively studied for its role in facilitating cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Similarly, the nitro group can be reduced to an amine or converted into other functional moieties, providing versatility in synthetic pathways. This dual functionality makes 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid a promising intermediate in the synthesis of pharmacologically active compounds.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated that pyridine-based molecules can interact with enzymes involved in metabolic pathways, making them attractive candidates for treating conditions such as cancer, inflammation, and neurodegenerative disorders. The specific arrangement of the bromo and nitro groups in 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid may confer unique properties that enhance its efficacy as an inhibitor or modulator.

The synthesis of 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the nitro group typically involves nitration reactions, while the subsequent bromination step demands precise control over reaction conditions to avoid unwanted side products. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes, aligning with global efforts to minimize environmental impact.

In academic research, this compound has been explored as a building block for more complex molecules through various chemical transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the structural diversity of derivatives derived from this scaffold. Such modifications are crucial for tailoring pharmacokinetic properties and improving drug-like characteristics.

The pharmaceutical industry has shown keen interest in leveraging pyridine derivatives like 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid for drug development. Preclinical studies have begun to investigate its potential as a lead compound or intermediate in synthesizing novel therapeutics. The compound’s ability to engage with biological targets suggests it could be incorporated into drug candidates targeting diseases where modulating enzyme activity is key.

From a chemical biology perspective, understanding the interactions between compounds like 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid and their biological targets is essential for rational drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating binding modes and optimizing molecular interactions. These insights contribute to the development of more effective drugs with improved selectivity and reduced toxicity.

The role of computational chemistry has also become increasingly prominent in studying compounds like this one. Molecular modeling simulations allow researchers to predict binding affinities and optimize molecular structures before conducting experimental validation. This approach accelerates the drug discovery process by identifying promising candidates early in the pipeline.

In conclusion, 2-(5-Bromo-3-nitropyridin-2-yl)-2-methylpropanoic acid (CAS No. 1876675-26-1) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. The strategic placement of functional groups such as the bromo and nitro moieties provides ample opportunities for further chemical manipulation, making it a valuable asset in drug development efforts worldwide.